Cas no 657399-01-4 (Benzonitrile, 4-[4-[3-(6-methyl-2-pyridinyl)-1H-pyrazol-4-yl]-2-pyridinyl]-)

• Product Name: Benzonitrile, 4-[4-[3-(6-methyl-2-pyridinyl)-1H-pyrazol-4-yl]-2-pyridinyl]-
• CAS No: 657399-01-4
• MF: C₂₁H₁₅N₅
• MW: 337.377303361893
• CID: 1693087
• Update Time: 2024-12-09

Benzonitrile, 4-[4-[3-(6-methyl-2-pyridinyl)-1H-pyrazol-4-yl]-2-pyridinyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[4-[3-(6-methyl-2-pyridinyl)-1H-pyrazol-4-yl]-2-pyridinyl]-

• Inchi： 1S/C21H15N5/c1-14-3-2-4-19(25-14)21-18(13-24-26-21)17-9-10-23-20(11-17)16-7-5-15(12-22)6-8-16/h2-11,13H,1H3,(H,24,26)
• InChI Key： VIHBQJLFVVDJDK-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(C2=NC=CC(C3=CNN=C3C3=NC(C)=CC=C3)=C2)C=C1

Computed Properties

• Exact Mass: 337.13295

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 554.0±50.0 °C(Predicted)
• PSA: 78.25
• pka: 8.75±0.50(Predicted)